Einecs 234-435-4

• CAS No.: 12003-70-2
• Molecular Formula: AlMn3+3
• Molecular Weight: 191.79567 g/mol
• IUPAC Name: aluminum;manganese
• InChI: InChI=1S/Al.3Mn/q+3
• InChI Key: XTCJSAMDLIVJCP-UHFFFAOYSA-N
• Canonical SMILES: [Al+3].[Mn].[Mn].[Mn]

Description

Einecs 234-435-4 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its various applications in scientific research and industry.

Preparation Methods

The preparation methods for Einecs 234-435-4 involve specific synthetic routes and reaction conditions. Industrial production methods typically include large-scale synthesis processes that ensure the compound’s purity and consistency. Detailed information on the exact synthetic routes and reaction conditions is often proprietary and may vary depending on the manufacturer .

Chemical Reactions Analysis

Einecs 234-435-4 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate, while reduction reactions might use reducing agents like sodium borohydride. The major products formed from these reactions vary based on the specific reagents and conditions used .

Scientific Research Applications

Einecs 234-435-4 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthesis processes. In biology, it may be employed in studies involving cellular mechanisms and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects. Industrial applications include its use in the production of specialized materials and chemicals .

Mechanism of Action

The mechanism of action of Einecs 234-435-4 involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to particular enzymes or receptors, thereby influencing biochemical processes within cells. The exact molecular targets and pathways involved can vary depending on the context of its use .

Comparison with Similar Compounds

Einecs 234-435-4 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or functional groups. The specific properties and applications of this compound that set it apart from these similar compounds can be identified through detailed comparative analysis .